Cas no 5344-87-6 (2-bromo-3,3-dimethylbutyranilide)

• Product Name: 2-bromo-3,3-dimethylbutyranilide
• CAS No: 5344-87-6
• MF: C₁₂H₁₆BrNO
• MW: 270.165542602539
• CID: 1585964
• PubChem ID: 95312
• Update Time: 2025-04-21

2-bromo-3,3-dimethylbutyranilide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3,3-dimethylbutyranilide
• AC1Q21HG
• 2-bromo-3-[(4-nitrophenyl)sulfanyl]naphthalene-1,4-dione
• CTK5G3174
• AG-J-80583
• 1,4-Naphthalenedione,2-bromo-3-[(4-nitrophenyl)thio]-
• 2-bromo-3-(4-nitro-phenylsulfanyl)-[1,4]naphthoquinone
• 2-bromo-3,3-dimethyl-butyric acid anilide
• NSC128983
• AC1L5PA1
• ACMC-20cexg
• 2-Brom-3-(4-nitro-phenylmercapto)-[1,4]naphthochinon
• 2-Brom-3,3-dimethyl-buttersaeure-anilid
• AR-1D9446
• AC1Q21HG; 2-bromo-3-[(4-nitrophenyl)sulfanyl]naphthalene-1,4-dione; CTK5G3174; AG-J-80583; 1,4-Naphthalenedione,2-bromo-3-[(4-nitrophenyl)thio]-; 2-bromo-3-(4-nitro-phenylsulfanyl)-[1,4]naphthoquinone; 2-bromo-3,3-dimethyl-butyric acid anilide; NSC128983; AC1L5PA1; ACMC-20cexg; 2-Brom-3-(4-nitro-phenylmercapto)-[1,4]naphthochinon; 2-Brom-3,3-dimethyl-buttersaeure-anilid; AR-1D9446;
• LC9S59Z9BV
• Butanamide, 2-bromo-3,3-dimethyl-N-phenyl-
• 2-Bromo-3,3-dimethyl-N-phenylbutanamide
• UNII-LC9S59Z9BV
• NSC-1170
• DTXSID501023341
• 5344-87-6
• NSC 1170
• NSC1170
• Q27282914
• CCRIS 1826

• Inchi： 1S/C12H16BrNO/c1-12(2,3)10(13)11(15)14-9-7-5-4-6-8-9/h4-8,10H,1-3H3,(H,14,15)
• InChI Key： FCBRNMLTKNGVTL-UHFFFAOYSA-N
• SMILES： BrC(C(NC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 269.04158
• Monoisotopic Mass: 269.041527
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 3.6

Experimental Properties

• Density: 1.336
• Boiling Point: 373.9°C at 760 mmHg
• Flash Point: 179.9°C
• Refractive Index: 1.574
• PSA: 29.1
• LogP: 3.50770